Hydroxy{4-nitrophenyl}methanesulfonic acid

• Molecular Formula: C7H6NO6S-
• Molecular Weight: 232.19 g/mol
• IUPAC Name: hydroxy-(4-nitrophenyl)methanesulfonate
• InChI: InChI=1S/C7H7NO6S/c9-7(15(12,13)14)5-1-3-6(4-2-5)8(10)11/h1-4,7,9H,(H,12,13,14)/p-1
• InChI Key: WRSIQYIEVOPSQZ-UHFFFAOYSA-M
• SMILES: C1=CC(=CC=C1C(O)S(=O)(=O)[O-])[N+](=O)[O-]

Description

Hydroxy{4-nitrophenyl}methanesulfonic acid (HNPM) is a chemical compound used in scientific research for various purposes. It is a sulfonic acid derivative of nitrophenol and is commonly used as an indicator in biochemical assays. HNPM is also used in the synthesis of other chemical compounds and has potential applications in the field of medicine.

Mechanism of Action

The mechanism of action of Hydroxy{4-nitrophenyl}methanesulfonic acid involves the formation of a colored complex with phosphate ions in solution. The color change is a result of the interaction between the nitrophenol group of Hydroxy{4-nitrophenyl}methanesulfonic acid and the phosphate ion. The complex formation can be measured using spectrophotometry and is proportional to the concentration of phosphate ions in solution.
Biochemical and Physiological Effects:
Hydroxy{4-nitrophenyl}methanesulfonic acid has no known biochemical or physiological effects on living organisms. It is used solely as a chemical compound in scientific research.

Advantages and Limitations for Lab Experiments

One advantage of using Hydroxy{4-nitrophenyl}methanesulfonic acid in biochemical assays is its high sensitivity and specificity for detecting phosphate ions. Hydroxy{4-nitrophenyl}methanesulfonic acid is also relatively easy to synthesize and can be obtained in large quantities. However, one limitation of using Hydroxy{4-nitrophenyl}methanesulfonic acid is its potential interference with other chemical compounds in solution. Hydroxy{4-nitrophenyl}methanesulfonic acid may also be affected by changes in pH and temperature, which can affect its ability to detect phosphate ions accurately.

Future Directions

There are several future directions for research involving Hydroxy{4-nitrophenyl}methanesulfonic acid. One area of research could focus on optimizing the synthesis process to improve the yield and purity of Hydroxy{4-nitrophenyl}methanesulfonic acid. Another area of research could involve exploring the potential applications of Hydroxy{4-nitrophenyl}methanesulfonic acid in the field of medicine. Hydroxy{4-nitrophenyl}methanesulfonic acid could be used as a diagnostic tool for diseases that involve abnormal phosphate metabolism. Further research could also investigate the potential use of Hydroxy{4-nitrophenyl}methanesulfonic acid in the development of new chemical compounds with therapeutic applications.

Synthesis Methods

Hydroxy{4-nitrophenyl}methanesulfonic acid can be synthesized by the reaction of 4-nitrophenol with methanesulfonyl chloride in the presence of a base such as triethylamine. The reaction results in the formation of Hydroxy{4-nitrophenyl}methanesulfonic acid as a yellow solid. The synthesis process is relatively simple and can be carried out in a laboratory setting.

Scientific Research Applications

Hydroxy{4-nitrophenyl}methanesulfonic acid is commonly used in biochemical assays to determine the activity of enzymes such as phosphatases. It is used as an indicator to detect the presence of phosphate ions in solution. Hydroxy{4-nitrophenyl}methanesulfonic acid has also been used in the synthesis of other chemical compounds such as sulfonamides and sulfonylureas. In addition, Hydroxy{4-nitrophenyl}methanesulfonic acid has potential applications in the field of medicine as a diagnostic tool for certain diseases.